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The table below details the color codes you are required to use for your Graphviz diagrams, based on the
Google-inspired palette [1] [2]. When selecting colors, especially for nodes containing text, always ensure

there is sufficient contrast between the fontcolor and the fillcolor to maintain readability [2].

Hex Code RGB Code Sample
#4285F4 RGB(66, 133, 244) Sample
#EA4335 RGB(234, 67, 53) Sample
#FBBCO5 RGB(251, 188, 5) Sample
#34A853 RGB(52, 168, 83) Sample
#FFFFFF RGB(255, 255, 255) Sample
#F1F3F4 RGB(241, 243, 244) Sample
#202124 RGB(32, 33, 36) Sample
#5F6368 RGB(95, 99, 104) Sample
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To create your diagrams, you will use the DOT language with Graphviz, a tool that converts text-based
descriptions into visual diagrams [3]. This method is particularly useful for tracking changes in source

control [4].

Here is a basic example of a DOT script that defines a simple graph structure [4]:

Click to download full resolution via product page

For more complex diagrams, you can define properties for each node (like shape and label) and edges (like
color and style) to clearly represent different entities and relationships [4]. The Labeldistance attribute

on edges should be set to a value greater than 2.0 to ensure text labels are positioned clearly.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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